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Compound of Interest

Compound Name: 8-Mercapto-1-octanol
CAS No.: 33065-54-2
Cat. No.: B1609981
Get Quote
. J

CAS No: 33065-54-2 | Formula: CsH1s80S | Molecular Weight: 162.29 g/mol

Executive Summary

8-Mercapto-1-octanol (8-MCH) is a heterobifunctional alkyl thiol widely utilized in surface
chemistry to generate hydrophilic Self-Assembled Monolayers (SAMs) on gold substrates. Its
structure—a thiol head group separated from a terminal hydroxyl group by an eight-carbon
alkyl chain—serves as a critical "spacer” molecule.

In biosensor development (e.g., Surface Plasmon Resonance or Electrochemical Impedance
Spectroscopy), 8-MCH is frequently used to backfill sensor surfaces, displacing non-specifically
adsorbed proteins and orienting capture ligands. While invaluable for surface passivation, its
handling requires rigorous oxidation prevention and strict adherence to safety protocols
regarding ocular and respiratory hazards.

Physicochemical Profile

Understanding the physical state of 8-MCH is prerequisite to its safe handling and effective
application.
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Property

Value

Operational Implication

Physical State

Liguid (Colorless to pale

yellow)

Easy to dispense via
micropipette; viscous enough
to require careful pipetting to

ensure accuracy.

Density

0.930 g/mL at 25 °C

Denser than ethanol; ensure
thorough mixing during

solution preparation.

Refractive Index

n20/D 1.484

Relevant for optical
characterization methods like

Ellipsometry.

Solubility

Soluble in Ethanol, Methanol,

Chloroform

Ethanol (Absolute) is the
standard solvent for biological
SAM preparation to minimize
toxicity and substrate

incompatibility.

Boiling Point

~250 °C (Predicted)

High boiling point; not suitable
for vapor deposition without

high vacuum.

Purity

Typically 298%

Impurities (often disulfides)
significantly degrade SAM

ordering.

Hazard Identification & Toxicology

Signal Word: DANGER

Unlike simple alcohols, the thiol moiety introduces specific toxicity and reactivity profiles. The

primary risks are severe eye damage and respiratory irritation.

GHS Classification[1][2][3]

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]
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 Skin Irritation (Category 2): Causes skin irritation.[2][3]

e Serious Eye Damage (Category 1): Causes serious eye damage. Note: This is a higher
severity than "Eye Irritation.” Irreversible corneal damage is possible.

e STOT - Single Exposure (Category 3): May cause respiratory irritation.[4]

Senior Scientist Insight: The "Stench" Factor

While not always explicitly coded in GHS summaries, 8-MCH possesses the characteristic
sulfurous odor of thiols. Olfactory fatigue (nose blindness) can occur rapidly. Do not rely on
smell to detect leaks. Always work within a certified chemical fume hood.

Handling, Storage, & Stability (The "Oxidation Trap")

The most common failure mode in 8-MCH experiments is not toxicity, but reagent degradation.
Thiols spontaneously oxidize to disulfides (R-S-S-R) in the presence of atmospheric oxygen,
rendering them inactive for gold binding.

Storage Protocol

e Temperature: Store at -20°C.

o Atmosphere: Upon receipt, if the septum is pierced, the headspace must be purged with dry
Nitrogen (N2) or Argon (Ar) before resealing.

o Container: Amber glass vials are preferred to prevent photo-oxidation.

Graphviz: Safe Handling Lifecycle

The following diagram outlines the logic flow for maintaining reagent integrity while ensuring
operator safety.

Equilibrate to RT
(Prevent Condensation)

Step 1 %
Storage (-20°C) Open in Fume Hood Step 3 Prepare Solution PoSt-Exp Waste Disposal
Inert Atmosphere Reseal w/ N2 (Argon Backfill) (Ethanol) (Bleach Neutralization)
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Figure 1: Lifecycle for handling 8-MCH to prevent oxidation and exposure.

Application Protocol: SAM Formation

Objective: Create a densely packed, hydrophilic monolayer on a gold sensor chip.
Reagents Required[7][8][9]

e 8-Mercapto-1-octanol (=98%)[5]

¢ Absolute Ethanol (200 proof, HPLC grade)

e Gold-coated substrate (e.g., SPR chip or Au electrode)[6]

e Piranha Solution (3:1 H2S04:H202) OR UV/Ozone cleaner

Step-by-Step Methodology
1. Substrate Cleaning (Critical)
A dirty substrate yields a disordered SAM.

e Method A (Piranha): Immerse gold in Piranha solution for 30 seconds. Rinse copiously with
Milli-Q water, then Ethanol. Warning: Piranha solution reacts violently with organics.[7] Do
not store in closed containers.

o Method B (UV/Ozone): Expose to UV/Ozone for 20 minutes. Rinse with Ethanol.[7][8]

2. Solution Preparation

Prepare a 1 mM to 10 mM solution of 8-MCH in absolute ethanol.

e Calculation: For 10 mL of 1 mM solution, dissolve ~1.6 mg (or ~1.7 pL) of 8-MCH in 10 mL
Ethanol.

» Tip: Prepare fresh. Do not store dilute solutions for more than 24 hours.

3. Incubation (Self-Assembly)
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e Immerse the clean gold substrate into the thiol solution.

» Backfill the container with N2 gas and seal with Parafilm to prevent solvent evaporation and
oxygen ingress.

e Incubate for 12 to 24 hours in the dark at room temperature.

o Why? Fast adsorption happens in seconds, but the "organization phase" (where alkyl
chains align and defects heal) takes hours.[8]

4. Rinsing & Drying[6]
» Remove substrate and rinse thoroughly with absolute ethanol (to remove physisorbed
layers).

e Dry under a stream of filtered Nitrogen gas.

o Use immediately.

Graphviz: Experimental Workflow

Gold Cleaning Soln Prep
(Piranha/UV) (1-10 mM in EtOH)

Incubation
(12-24h, Dark, N2)

Rinse & Dry
(Remove Physisorbed)

Quality Control
(Contact Angle/CV)

Click to download full resolution via product page
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Figure 2: Workflow for generating high-quality Self-Assembled Monolayers.

Emergency Response

Scenario

Immediate Action

Eye Contact

CRITICAL. Rinse cautiously with water for at
least 15 minutes. Remove contact lenses if
present.[2][9] Seek immediate medical attention

(ophthalmologist).

Skin Contact

Wash with soap and plenty of water. Remove
contaminated clothing. If irritation persists,

consult a physician.

Inhalation

Move person to fresh air.[2][3][9] If not
breathing, give artificial respiration.[9] Consult a

physician.

Spill Cleanup

Evacuate area. Wear respiratory protection.
Absorb with inert material (vermiculite/sand). Do
not use bleach immediately on large spills
(exothermic reaction); collect first, then
neutralize residue with dilute bleach in a fume
hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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